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Compound of Interest

Compound Name: Galactosylceramide

Cat. No.: B1148508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Galactosylceramide (GalCer) is a glycosphingolipid, an essential component of cellular

membranes, particularly abundant in the myelin sheath of the nervous system.[1][2] It plays a

crucial role in a variety of physiological and pathological processes, including cell adhesion,

recognition, growth, and differentiation.[1] Under physiological conditions, GalCer is vital for

maintaining the proper structure and stability of myelin and for the differentiation of

oligodendrocytes.[3] Dysregulation of GalCer metabolism is associated with conditions such as

Krabbe disease, a severe neurological disorder.[3] Furthermore, GalCer has been identified as

an alternative receptor for HIV-1, mediating viral entry into CD4-negative cells, and its

expression levels can influence the sensitivity of cancer cells to apoptosis.[4][5][6]

Flow cytometry is a powerful high-throughput technique that allows for the rapid and

quantitative analysis of single cells in a heterogeneous population.[7] By utilizing fluorescently

labeled antibodies specific for GalCer, this technology enables researchers to identify and

quantify cell populations expressing this lipid, assess its surface density, and correlate its

expression with other cellular markers. This application note provides detailed protocols for the

detection of GalCer using flow cytometry, presents quantitative data from relevant studies, and

illustrates key biological pathways and experimental workflows.
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Galactosylceramide is synthesized from ceramide and UDP-galactose by the enzyme UDP-

galactose:ceramide galactosyltransferase (UGT8).[3] It is a precursor for the synthesis of

sulfatides and is a key component of lipid rafts, which are specialized membrane microdomains

involved in signal transduction.

Galactosylceramide Biosynthesis Pathway
The synthesis of galactosylceramide is a critical step in the production of major components

of the myelin sheath. The pathway begins with the formation of ceramide, which is then

galactosylated to form GalCer. This process is essential for the proper function of

oligodendrocytes and Schwann cells.
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Caption: Biosynthesis pathway of galactosylceramide from serine and palmitoyl-CoA.

Galactosylceramide as an HIV-1 Entry Co-Receptor
In certain cell types that lack the CD4 receptor, such as some neuronal and colon epithelial

cells, GalCer can act as an alternative receptor for the HIV-1 envelope glycoprotein gp120,

facilitating viral entry.[4][5][8] The V3 loop of gp120 has been identified as a key region for this

interaction.[4][9]
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Experimental Workflow for GalCer Detection by Flow Cytometry
1. Cell Preparation

(Single-cell suspension)

2. Fc Receptor Blocking
(Optional)

3. Primary Antibody Incubation
(Anti-GalCer Ab)

4. Washing

5. Secondary Antibody Incubation
(Fluorochrome-conjugated)

If primary Ab is unconjugated

7. Viability Staining

If primary Ab is conjugated

6. Washing

8. Data Acquisition
(Flow Cytometer)

9. Data Analysis
(Gating & Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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